Cas no 175204-21-4 (Methyl 2,1,3-benzothiadiazole-5-carboxylate)

• Product Name: Methyl 2,1,3-benzothiadiazole-5-carboxylate
• CAS No: 175204-21-4
• MF: C₈H₆N₂O₂S
• MW: 194.210440158844
• MDL: MFCD00173948
• CID: 92123
• PubChem ID: 696381
• Update Time: 2025-04-18

Methyl 2,1,3-benzothiadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,1,3-benzothiadiazole-5-carboxylate
• methyl benzo[c]1,2,5-thiadiazole-5-carboxylate
• METHYL BENZO-2,1,3-THIADIAZOLE-5-CARBOXYLATE
• BUTTPARK 33\04-31
• RARECHEM AL BF 1094
• METHYL BENZO-2,1,3-THIADIZOLE-5-CARBOXYLATE
• BENZO-2,1,3-THIADIAZOLE-5-CARBOXYLIC ACID METHYL ESTER
• methyl benzo[c]1,2,5-thiadiazole-5-carboxylate;
• SY039590
• Benzo[1,2,5]thiadiazole-5-carboxylic acid methyl ester
• LRMFSMKHXKDUDG-UHFFFAOYSA-N
• BB 0246857
• 175204-21-4
• methyl2,1,3-benzothiadiazole-5-carboxylate
• E84143
• EU-0047917
• DTXSID30351299
• SR-01000633142-1
• BRD-K12239706-001-01-0
• 2,1,3-Benzothiadiazole-5-carboxylicacid, methyl ester
• FT-0628398
• CCG-43204
• Methylbenzo-2,1,3-thiadiazole-5-carboxylate
• HMS1485L14
• CS-0448652
• IDI1_022390
• MFCD00173948
• methyl benzo[c][1,2,5]thiadiazole-5-carboxylate
• SCHEMBL1681173
• 2,1,3-Benzothiadiazole-5-carboxylic acid, methyl ester
• SDCCGMLS-0066194.P001
• benzo[1,2,5]thiadiazole-5-carboxylic acid methyl ester
• AKOS001664001
• methyl benzo[1,2,5]thiadiazole-5-carboxylate
• 2,1,3-Benzothiadiazole-5-Carboxylicacid Methyl Ester
• ChemDiv3_004480
• TS-00287
• A811908
• DB-044132
• STL355283

• MDL： MFCD00173948
• Inchi： 1S/C8H6N2O2S/c1-12-8(11)5-2-3-6-7(4-5)10-13-9-6/h2-4H,1H3
• InChI Key： LRMFSMKHXKDUDG-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC(C(=O)OC)=CC2=N1

Computed Properties

• Exact Mass: 194.01500
• Monoisotopic Mass: 194.014998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6

Experimental Properties

• Color/Form: solid
• Density: 1.413
• Melting Point: 90-92°C
• Boiling Point: 292.1°C at 760 mmHg
• Flash Point: 130.4°C
• Refractive Index: 1.655
• PSA: 80.32000
• LogP: 1.47790
• Solubility: Not determined

Methyl 2,1,3-benzothiadiazole-5-carboxylate Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles